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Compound of Interest

Compound Name:
2-[(2-hydroxybenzoyl)

(15N)amino]acetic acid

Cat. No.: B587273 Get Quote

An In-depth Technical Guide on the Safety and Handling of 2-[(2-hydroxybenzoyl)
(15N)amino]acetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-[(2-
hydroxybenzoyl)(15N)amino]acetic acid, also known as ¹⁵N-labeled Salicyluric acid. Given

the limited availability of a specific Safety Data Sheet (SDS) for the isotopically labeled

compound, this guide extrapolates safety data from its unlabeled counterpart, Salicyluric acid,

and its metabolic precursor, Salicylic acid. The isotopic ¹⁵N label is not expected to alter the

chemical's hazardous properties.
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Property Value

Chemical Name 2-[(2-hydroxybenzoyl)(15N)amino]acetic acid

Synonyms ¹⁵N-Salicyluric acid, ¹⁵N-2-Hydroxyhippuric acid

Molecular Formula C₉H₉¹⁵NO₄

Molecular Weight 196.17 g/mol (unlabeled: 195.17 g/mol )

Appearance
White crystalline powder (inferred from Salicylic

acid)

Melting Point 164–165 °C (for unlabeled Salicyluric acid)[1]

Solubility
Slightly soluble in water (inferred from Salicylic

acid)[2]

Hazard Identification and Classification
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

the hazards associated with the parent compound, Salicylic acid, are as follows. It is prudent to

handle 2-[(2-hydroxybenzoyl)(15N)amino]acetic acid with the same precautions.

GHS Classification (based on Salicylic Acid):

Acute Toxicity, Oral (Category 4)[2]

Serious Eye Damage (Category 1)[2]

Skin Irritation (Category 3)[2]

Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation) (Category 3)

Reproductive Toxicity (Category 2)[3]

Pictograms:

Signal Word: Danger[4]

Hazard Statements:
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H302: Harmful if swallowed.[2][3][5]

H318: Causes serious eye damage.[2][3][5]

H316: Causes mild skin irritation.[2]

H335: May cause respiratory irritation.

H361: Suspected of damaging fertility or the unborn child.[3]

Precautionary Statements:

Prevention:

P201: Obtain special instructions before use.[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P264: Wash skin thoroughly after handling.[7]

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[6][7]

P310: Immediately call a POISON CENTER or doctor/physician.[7]
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Storage:

P405: Store locked up.[6][7]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[7]

Toxicological Data (Salicylic Acid)
Metric Value Species Route

LD50 891 mg/kg Rat Oral[4][8]

LD50 480 mg/kg Mouse Oral[8]

LD50 >2 g/kg Rat Dermal[3]

LC50 >900 mg/m³ (1h) Rat Inhalation[8]

First-Aid Measures
Exposure First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Immediately call an ophthalmologist. Remove

contact lenses.[3]

Skin Contact

Wash off immediately with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes. Consult a

physician if irritation develops and persists.[9]

Inhalation

Move person into fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Consult a physician.[4][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[4][6]
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Handling and Storage
Handling:

Work under a fume hood.[10]

Avoid contact with skin, eyes, and clothing.[7]

Avoid formation of dust and aerosols.[4]

Use personal protective equipment as required, including gloves, safety goggles, and a lab

coat.[7]

Wash hands thoroughly after handling.[4]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[7]

Store away from incompatible materials and foodstuff containers.

Protect from light and moisture.[2]

Accidental Release Measures
Personal Precautions: Use personal protective equipment, including respiratory protection.

Avoid breathing dust. Ensure adequate ventilation. Evacuate personnel to safe areas.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

generating dust. Clean the affected area with soap and water.[10]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: May emit toxic fumes under fire conditions.[2]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]

Experimental Protocols
Synthesis of Salicylic Acid (Precursor) from Methyl
Salicylate
This protocol describes the synthesis of salicylic acid, the precursor to salicyluric acid, via the

hydrolysis of methyl salicylate.

Materials:

Methyl salicylate

5 M Sodium hydroxide (NaOH) solution

3 M Sulfuric acid (H₂SO₄) solution

Boiling stones

Litmus paper

100-mL round-bottom flask

Reflux condenser

Heating mantle

250-mL beaker

Büchner funnel and vacuum flask

Filter paper
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Ice-water bath

Procedure:

In a 100-mL round-bottom flask, combine 2 mL of methyl salicylate with 25 mL of 5 M NaOH

solution.

Add a few boiling stones to the flask.

Attach a reflux condenser and ensure cooling water is flowing.

Heat the mixture to boiling using a heating mantle and maintain reflux for approximately 20

minutes.

After reflux, allow the mixture to cool and then transfer it to a 250-mL beaker.

Add 50 mL of deionized water to the beaker.

Slowly add 3 M H₂SO₄ while stirring until the solution is acidic to litmus paper (pH ~1). Solid

salicylic acid will precipitate.[11]

Cool the mixture in an ice-water bath for about 15 minutes to maximize crystal formation.[11]

Collect the precipitated salicylic acid by vacuum filtration using a Büchner funnel.[11]

Wash the crystals with a small amount of ice-cold water.[11]

Dry the purified salicylic acid.

Quantification of Salicyluric Acid in Urine by
Colorimetric Method
This protocol outlines a method for the determination of salicyluric acid, a major metabolite of

aspirin, in urine samples.

Materials:

Urine sample
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Hydrochloric acid (HCl)

Carbon tetrachloride

Ethylene dichloride

Ferric nitrate solution

Centrifuge

Spectrophotometer

Procedure:

Acidify 1-2 mL of urine with HCl.

Perform successive extractions of salicylic acid and salicyluric acid using two 10-mL portions

of carbon tetrachloride followed by two 10-mL portions of ethylene dichloride.

Shake the extracts of each solvent with 5 mL of ferric nitrate solution.

Centrifuge the aqueous phases.

Measure the absorbance of the aqueous phases at 530 nm using a spectrophotometer.[12]

The concentration of salicyluric acid is determined by comparing the absorbance to a

standard curve.

Signaling Pathways and Biological Relevance
2-[(2-hydroxybenzoyl)(15N)amino]acetic acid is the ¹⁵N-labeled form of salicyluric acid.

Salicyluric acid is the primary metabolite of salicylic acid, which is formed from the hydrolysis of

acetylsalicylic acid (aspirin). The main metabolic pathway is the conjugation of salicylic acid

with glycine.[1][13] This reaction is catalyzed by an acyl-CoA N-acyltransferase in the liver.[12]

The formation of salicyluric acid is a detoxification pathway that facilitates the excretion of

salicylates from the body through the kidneys.[1] The use of ¹⁵N-labeled salicyluric acid can be

valuable in metabolic studies, allowing researchers to trace the fate of the nitrogen atom in
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various biological processes using techniques like NMR spectroscopy and mass spectrometry.

[14][15]

Acetylsalicylic Acid
(Aspirin) Salicylic AcidHydrolysis

2-[(2-hydroxybenzoyl)amino]acetic acid
(Salicyluric Acid)

Conjugation
(acyl-CoA N-acyltransferase)

Glycine

Renal ExcretionElimination

Click to download full resolution via product page

Caption: Metabolic pathway of aspirin to salicyluric acid.

Experimental Workflows
General Workflow for Synthesis and Purification
The synthesis of related compounds often follows a general workflow that can be adapted for

2-[(2-hydroxybenzoyl)(15N)amino]acetic acid.
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Caption: General workflow for synthesis and purification.

Workflow for Quantification in Biological Samples
The quantification of metabolites like salicyluric acid in biological matrices typically involves

several key steps.
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Caption: Workflow for quantification in biological samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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